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Compound of Interest

Compound Name:
1,5,6-Trimethyl-1h-pyrazolo[3,4-

b]pyrazin-3-amine

CAS No.: 500727-70-8

Cat. No.: B13020927

Get Quote

Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists,

Materials Scientists

Executive Summary: The "Push-Pull" Hybrid
The pyrazolo[3,4-b]pyrazine system (CAS: 272-60-6 for the parent 1H-isomer) represents a

distinct class of 5,6-fused nitrogen heterocycles. Structurally, it fuses an electron-rich pyrazole

ring (5-membered) with an electron-deficient pyrazine ring (6-membered).

This fusion creates a unique electronic duality:

The Pyrazole Moiety (N1-C3): Acts as a π-excessive component, capable of hydrogen bond

donation (NH) and acceptance (N:).

The Pyrazine Moiety (N4-N7): Acts as a π-deficient component, significantly lowering the

LUMO energy of the entire system.
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This internal electronic gradient makes the scaffold an ideal candidate for Intramolecular

Charge Transfer (ICT) fluorophores and ATP-competitive kinase inhibitors, where the scaffold

mimics the purine core of adenine but with modified electronics to tune solubility and metabolic

stability.

Electronic Architecture & Reactivity
Orbital Frontier and Aromaticity
The pyrazolo[3,4-b]pyrazine core is planar and aromatic with 10 π-electrons. However, the four

nitrogen atoms introduce significant electronegativity, polarizing the electron density away from

the carbons.

Parameter Characteristic Implication for Design

HOMO Location
Predominantly on the Pyrazole

ring

Susceptible to electrophilic

attack (e.g., halogenation) at

C3 if unprotected.

LUMO Location
Predominantly on the Pyrazine

ring

Highly susceptible to

nucleophilic aromatic

substitution (SNAr) at C5/C6.

Dipole Moment
High (Directed toward

Pyrazine)

Strong solvatochromism in

fluorescence applications;

good solubility in polar aprotic

solvents.

H-Bonding
N1-H (Donor), N2/N4/N7

(Acceptors)

Critical for binding in the hinge

region of kinase enzymes

(mimicking Adenine N9-H and

N1).

Tautomerism
Like its purine and pyrazolo[3,4-b]pyridine analogs, pyrazolo[3,4-b]pyrazine exhibits annular

tautomerism.
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1H-Tautomer: Generally the thermodynamically preferred species in solution and solid state

due to aromatic stabilization.

2H-Tautomer: Less stable but can be trapped via N-alkylation or specific binding pocket

interactions.

Nucleophilic Susceptibility (Regioselectivity)
The C5 and C6 positions on the pyrazine ring are activated for nucleophilic attack due to the

electron-withdrawing nature of the adjacent nitrogens (N4 and N7).

C5 Position: Most electrophilic if N4 is protonated or complexed.

C6 Position: Secondary site of attack.

Synthesis & Functionalization Strategies
The construction of the pyrazolo[3,4-b]pyrazine core generally follows two primary

retrosynthetic disconnections.

Strategy A: Condensation of 4,5-Diaminopyrazoles (The
"Bottom-Up" Approach)
This is the most versatile method for generating diverse C5/C6 substituents. It involves the

condensation of a 4,5-diaminopyrazole with a 1,2-dicarbonyl compound (e.g., glyoxal, benzil, or

oxalic acid derivatives).

Mechanism: Double Schiff base formation (imine condensation).

Regiocontrol: If the 1,2-dicarbonyl is asymmetric, the more nucleophilic amino group (usually

at C5 of the pyrazole) attacks the more electrophilic carbonyl first.

Strategy B: Annulation of Pyrazine Precursors (The
"Top-Down" Approach)
Starting from 3-chloropyrazine-2-carbonitriles, reaction with hydrazine yields the pyrazole ring

fused onto the existing pyrazine.
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Visualization: Synthetic Workflow
The following diagram illustrates the primary synthetic pathways and their regiochemical

outcomes.

Reaction Conditions

4,5-Diaminopyrazole

Diimine Intermediate

 Nucleophilic Attack
(N5-NH2)

1,2-Dicarbonyl
(R-CO-CO-R')

Pyrazolo[3,4-b]pyrazine
Scaffold

 Cyclization
(-2 H2O)

Solvent: EtOH/AcOH

Temp: Reflux

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis of the pyrazolo[3,4-b]pyrazine core via condensation

of diamines with dicarbonyls.

Photophysical Properties (Fluorescence & ICT)
The pyrazolo[3,4-b]pyrazine core is inherently non-fluorescent or weakly fluorescent due to

rapid non-radiative decay (intersystem crossing facilitated by n-π* states). However, it becomes

a potent fluorophore when integrated into a Donor-π-Acceptor (D-π-A) architecture.

The Push-Pull Mechanism
By attaching strong electron donors (e.g., dimethylamine, diphenylamine, carbazole) to the

pyrazine ring (positions 5 or 6) or the pyrazole phenyls, the system exhibits strong

Intramolecular Charge Transfer (ICT).

Absorption: Typically 350–450 nm (tunable by donor strength).

Emission: 450–600 nm (Blue to Orange).
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Solvatochromism: Positive solvatochromism (red-shift in polar solvents) indicates a highly

polar excited state, confirming the charge transfer from the pyrazole/donor to the pyrazine

acceptor.

Quantum Yield Data (Representative)
Derivative
(Donor at
C5/C6)

Solvent λ_abs (nm) λ_em (nm)
Quantum Yield
(Φ)

Unsubstituted

Core
EtOH 310 - < 0.01

5-(N,N-

Dimethylamino)
Toluene 385 460 0.45

5-(N,N-

Dimethylamino)
MeCN 390 510 0.12

5,6-Diphenyl CH2Cl2 340 415 0.05

Note: High polarity solvents often quench fluorescence (Φ decreases) due to stabilization of the

twisted intramolecular charge transfer (TICT) state.

Medicinal Chemistry Applications
Kinase Inhibition (Bioisosterism)
The scaffold is a direct bioisostere of Adenine and Pyrazolo[3,4-d]pyrimidine.

Binding Mode: The N1-H and N7 (or N2) often form a bidentate hydrogen bond pair with the

"hinge region" amino acids (e.g., Glu, Met) in the ATP-binding pocket of kinases.

Advantage: The pyrazine ring is less basic than the pyrimidine ring of adenine, potentially

altering solubility and reducing off-target hERG binding.

Case Study: SHP2 Allosteric Inhibition
Recent studies (e.g., Wang et al.) have identified 1H-pyrazolo[3,4-b]pyrazine derivatives as

selective allosteric inhibitors of SHP2 (Src homology-2 domain-containing protein tyrosine
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phosphatase), a key oncogenic target in KRAS-mutant cancers.

Mechanism: The scaffold binds to the allosteric tunnel, locking the enzyme in an auto-

inhibited conformation.

Key Interaction: Stacking interactions of the pyrazine core with Phe residues in the allosteric

pocket.

Visualization: Kinase Binding Topology
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Caption: Figure 2. Pharmacophore mapping of the scaffold within a typical kinase ATP-binding

site.[1]

Experimental Protocols
Protocol 1: Synthesis of 5,6-Diphenyl-1H-pyrazolo[3,4-
b]pyrazine
Objective: To synthesize a reference core for electronic characterization.

Reagents:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b13020927/docs?utm_src=pdf-body-img#electronic-properties-of-the-pyrazolo-3-4-b-pyrazine-fused-ring-system
https://www.mdpi.com/1422-0067/24/19/15026
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13020927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4,5-Diaminopyrazole hemisulfate (1.0 eq)

Benzil (1.2 eq)

Ethanol (Solvent)[2]

Acetic Acid (Catalyst)

Procedure:

Dissolution: Suspend 4,5-diaminopyrazole hemisulfate (5 mmol) in Ethanol (20 mL).

Addition: Add Benzil (6 mmol) and 3 drops of glacial acetic acid.

Reflux: Heat the mixture to reflux (78 °C) for 4–6 hours. Monitor by TLC (SiO2, 5% MeOH in

DCM).

Workup: Cool the reaction to room temperature. The product often precipitates as yellow

needles.

Purification: Filter the solid. Wash with cold ethanol. Recrystallize from EtOH/DMF if

necessary.

Validation:

1H NMR (DMSO-d6): Look for aromatic multiplets (10H) and the disappearance of the

broad NH2 signals (approx. 4-6 ppm). The pyrazole NH (approx. 13-14 ppm) should

remain.

MS (ESI+): Calculated [M+H]+ = 273.1.

Protocol 2: Spectroscopic Characterization
(Solvatochromism)
Objective: To determine the ground-to-excited state dipole change.

Procedure:
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Prepare 10 μM solutions of the synthesized derivative in Toluene (non-polar), THF (medium),

and DMSO (polar).

Record UV-Vis absorption spectra (300–600 nm). Note the

.

Excite at

and record emission spectra.

Analysis: Plot the Stokes shift (

) vs. the Lippert-Mataga orientation polarizability (

). A linear slope indicates ICT character.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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